molecular formula C6H5BrCl2N2 B8638407 3-Bromo-4,5-dichlorobenzene-1,2-diamine

3-Bromo-4,5-dichlorobenzene-1,2-diamine

Cat. No.: B8638407
M. Wt: 255.92 g/mol
InChI Key: LQKLTIATTYQIID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4,5-dichlorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C6H5BrCl2N2 and its molecular weight is 255.92 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H5BrCl2N2

Molecular Weight

255.92 g/mol

IUPAC Name

3-bromo-4,5-dichlorobenzene-1,2-diamine

InChI

InChI=1S/C6H5BrCl2N2/c7-4-5(9)2(8)1-3(10)6(4)11/h1H,10-11H2

InChI Key

LQKLTIATTYQIID-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1Cl)Cl)Br)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-3,4dichloro-6-nitroaniline (48.3 g, 168.9 mmol), iron powder (30.0 g, 537.2 mmol) and ethanol (1 L) were combined and the resulting suspension was cooled to 0° C. Concentrated hydrochloric acid (37%, 193.0 mL, 2.36 mol) was then added dropwise over 15 min by means of an addition funnel. The resulting mixture was heated to reflux for 1 h, after which time it was allowed to cool to room temperature. The mixture was diluted with water (1.5 L) and the pH was adjusted to approximately 8 by the addition of sodium carbonate. The product was extracted with ethyl acetate (1 L), dried over magnesium sulfate, filtered and the solvents were removed under reduced pressure using a rotary evaporator. The product was crystallized from a methanol/water mixture to afford 34.21 g (79%) of a brown solid; m.p. 128-129° C. Anal. Calcd for C6H5BrCl2N2: C, 28.16; H, 1.97; N, 10.95. Found: C, 28.29; H, 1.96; N, 10.79.
Quantity
48.3 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
reactant
Reaction Step Two
Quantity
193 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
1.5 L
Type
solvent
Reaction Step Five
Name
Quantity
30 g
Type
catalyst
Reaction Step Six
Yield
79%

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